Cas no 39030-46-1 (1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]-
• CAS No: 39030-46-1
• MF: C₁₅H₁₀ClNO₃
• MW: 287.697803020477
• CID: 1498100
• PubChem ID: 1474087
• Update Time: 2025-10-28

1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]-
• 3H-931
• AI-204/31725011
• 2-[(4-chlorobenzyl)oxy]-1H-isoindole-1,3(2H)-dione
• SCHEMBL9694491
• SMR000125256
• AKOS005087958
• MLS000539598
• 39030-46-1
• CHEMBL1511106
• 2-[(4-chlorophenyl)methoxy]-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[(4-chlorophenyl)methoxy]isoindole-1,3-dione
• HMS2179N23
• 2-((4-Chlorobenzyl)oxy)isoindoline-1,3-dione

• Inchi： 1S/C15H10ClNO3/c16-11-7-5-10(6-8-11)9-20-17-14(18)12-3-1-2-4-13(12)15(17)19/h1-8H,9H2
• InChI Key： DWVJTIVMISRPNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 287.035
• Monoisotopic Mass: 287.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]-

Comprehensive Overview of 1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]- (CAS No. 39030-46-1)

1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]-, also known by its CAS number 39030-46-1, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoles and is characterized by its unique structural features, which include a chlorinated phenyl group and a methoxy substituent. These properties make it an intriguing molecule for various biochemical and pharmacological studies.

The chemical structure of 1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]- consists of a five-membered isoindole ring fused to a benzene ring, with a methoxy group attached to the benzene ring via a methylene bridge. The presence of the chloro substituent on the phenyl ring imparts additional stability and reactivity to the molecule, making it suitable for a wide range of synthetic transformations and biological evaluations.

In recent years, there has been growing interest in the use of 1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]- as a building block in the synthesis of novel pharmaceuticals. Its unique structure and functional groups offer opportunities for the development of drugs with improved efficacy and reduced side effects. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities, making them promising candidates for therapeutic applications.

The synthesis of 1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]- can be achieved through various routes, including cyclocondensation reactions and electrophilic aromatic substitution. One common method involves the reaction of 4-chlorobenzyl alcohol with phthalic anhydride in the presence of a suitable catalyst. This approach yields high purity products with good yields, making it a preferred method in both academic and industrial settings.

Beyond its use as a synthetic intermediate, 1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]- has also been studied for its potential biological activities. Research has demonstrated that this compound can modulate various cellular processes, including apoptosis and cell cycle regulation. These findings have important implications for the development of new therapeutic strategies for diseases such as cancer and neurodegenerative disorders.

In the context of drug discovery, 1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]- has been used as a lead compound in high-throughput screening assays to identify novel inhibitors of specific enzymes or receptors. For example, studies have shown that certain derivatives of this compound can effectively inhibit the activity of kinases involved in cancer progression. This makes it a valuable tool in the early stages of drug development.

The safety profile of 1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]- is another important aspect to consider. Preclinical studies have indicated that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1H-Isoindole-1,3(2H)-dione, 2-[(4-chlorophenyl)methoxy]- (CAS No. 39030-46-1) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern drug discovery efforts.